Cas no 139591-04-1 (1-(2-Propynyl)-2-(trifluoromethyl)-1H-1,3-benzimidazole)

• Product Name: 1-(2-Propynyl)-2-(trifluoromethyl)-1H-1,3-benzimidazole
• CAS No: 139591-04-1
• MF: C₁₁H₇F₃N₂
• MW: 224.181892633438
• MDL: MFCD02102640
• CID: 1276811
• PubChem ID: 1472597
• Update Time: 2025-09-19

1-(2-Propynyl)-2-(trifluoromethyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(2-propynyl)-2-(trifluoromethyl)-
• 1-Prop-2-ynyl-2-trifluoromethyl-1H-benzoimidazole
• MFCD02102640
• DTXSID301211946
• 2R-1502
• CS-0224067
• 1-(2-Propynyl)-2-(trifluoromethyl)-1H-benzimidazole, AldrichCPR
• 1-(2-propynyl)-2-(trifluoromethyl)-1H-1,3-benzimidazole
• 1-(2-Propyn-1-yl)-2-(trifluoromethyl)-1H-benzimidazole
• 1-(2-Propynyl)-2-(trifluoromethyl)-1h-benzimidazole
• 1-(prop-2-yn-1-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazole
• AKOS003149530
• 1-prop-2-ynyl-2-(trifluoromethyl)benzimidazole
• G29068
• EN300-11768131
• 139591-04-1
• DS-016137
• BGVAOBAJEPPXHE-UHFFFAOYSA-N
• 1-(2-Propynyl)-2-(trifluoromethyl)-1H-1,3-benzimidazole

• MDL： MFCD02102640
• Inchi： 1S/C11H7F3N2/c1-2-7-16-9-6-4-3-5-8(9)15-10(16)11(12,13)14/h1,3-6H,7H2
• InChI Key： BGVAOBAJEPPXHE-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC#C)(F)F

Computed Properties

• Exact Mass: 224.05621
• Monoisotopic Mass: 224.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82